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Compound of Interest

Compound Name: 21-Deoxyneridienone B

Cat. No.: B110844

An In-depth Technical Guide to 21-
Deoxyneridienone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

21-Deoxyneridienone B is a naturally occurring steroidal compound. While extensive research
on its biological activities is still emerging, its structural class suggests potential for further
investigation in drug discovery and development. This technical guide provides a
comprehensive overview of the known physical and chemical properties of 21-
Deoxyneridienone B, compiled from available scientific literature and chemical databases.

Core Physical and Chemical Properties

At present, detailed experimental data for 21-Deoxyneridienone B remains limited in publicly
accessible literature. The following tables summarize the available quantitative data.

Table 1: General and Physical Properties of 21-Deoxyneridienone B
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Property Value Source

CAS Number 924910-83-8 ChemicalBook
Molecular Formula C21H2803 ChemFaces
Molecular Weight 328.5 g/mol ChemFaces
Appearance Powder Clementia Biotech

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces
Acetate, DMSO, Acetone, etc.

Table 2: Computed Physicochemical Properties of 21-Deoxyneridienone B

Property Value Source

Density 1.2+0.1 g/cm3 Kuujia.com
Boiling Point 522.6+50.0 °C at 760 mmHg Kuujia.com
Flash Point 284.0+£26.6 °C Kuujia.com
Refractive Index 1.568 Kuujia.com
Polar Surface Area 54.37 A2 Kuujia.com
LogP 414 Kuujia.com
Vapor Pressure 0.0£3.1 mmHg at 25°C Kuujia.com
Molar Refractivity 94.3+£0.4 cm3 Kuujia.com

Spectroscopic Data

Detailed experimental spectra for 21-Deoxyneridienone B are not widely available. However,
one study involving the analysis of chemical constituents in Salvia miltiorrhiza identified a
compound with the same molecular formula and mass.

Mass Spectrometry:
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A study on the therapeutic effects of Salvia miltiorrhiza on adenomyosis identified 21-
Deoxyneridienone B through UHPLC-MS analysis. The observed mass-to-charge ratio was:

e m/z: 373.2026137 [M+FA-H]~ in negative ionization mode.

Further detailed 1H-NMR, 13C-NMR, and IR spectral data from isolated and purified samples
are required for complete structural confirmation and characterization.

Experimental Protocols

Detailed experimental protocols for the synthesis or isolation of 21-Deoxyneridienone B are
not yet published in peer-reviewed journals. However, its identification as a constituent of
Salvia miltiorrhiza suggests that standard phytochemical isolation techniques would be
applicable.

A general workflow for the isolation of similar natural products from plant material is outlined

below.
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Caption: A generalized workflow for the isolation and characterization of natural products from
plant sources.

Biological Activity and Signaling Pathways

To date, there are no specific studies published that detail the biological activities or the
mechanism of action of 21-Deoxyneridienone B. The study that identified its presence in
Salvia miltiorrhiza focused on the overall therapeutic effects of the plant extract on
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adenomyosis by inhibiting the TNF-o/HIF-1a/IL-17-driven inflammatory cascade. While 21-
Deoxyneridienone B was identified as a component, its individual contribution to this activity
was not elucidated.

The logical relationship for the proposed anti-inflammatory mechanism of the Salvia miltiorrhiza
extract containing 21-Deoxyneridienone B is depicted below.

Salvia miltiorrhiza Extract
(containing 21-Deoxyneridienone B)

inhibits

activates

activates

promotes
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Caption: Proposed inhibitory action of Salvia miltiorrhiza extract on an inflammatory signaling
pathway.

Conclusion and Future Directions
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21-Deoxyneridienone B is a steroidal compound that has been identified in Salvia miltiorrhiza.
While basic physicochemical properties have been computed, there is a notable lack of
comprehensive experimental data, including detailed spectroscopic analyses and biological
activity studies.

Future research should focus on:

e The isolation and purification of 21-Deoxyneridienone B in sufficient quantities for thorough
characterization.

o Complete structural elucidation using 1D and 2D NMR spectroscopy.
» Determination of its absolute stereochemistry.

e Screening for a wide range of biological activities, particularly focusing on anti-inflammatory
and other activities suggested by the therapeutic uses of Salvia miltiorrhiza.

¢ Investigation of its mechanism of action and potential molecular targets.

This foundational work will be crucial for unlocking the potential of 21-Deoxyneridienone B as
a lead compound in drug discovery and development.

 To cite this document: BenchChem. [Physical and chemical properties of 21-
Deoxyneridienone B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110844+#physical-and-chemical-properties-of-21-
deoxyneridienone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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